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Compound of Interest

Compound Name: (+/-)-Lisofylline

Cat. No.: B019285 Get Quote

This guide provides essential safety, handling, and disposal protocols for (+/-)-Lisofylline,

tailored for researchers, scientists, and drug development professionals. While (+/-)-Lisofylline
is not classified as a hazardous substance under the 2012 OSHA Hazard Communication

Standard, adherence to rigorous laboratory safety practices is paramount to ensure personnel

safety and maintain experimental integrity.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the specific PPE required for

the planned experimental procedures. The following table summarizes the recommended PPE

for handling (+/-)-Lisofylline in a laboratory setting.
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PPE Category Item Specifications & Use Case

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement for all

laboratory activities involving

(+/-)-Lisofylline to protect

against minor splashes and

particulates.

Chemical Splash Goggles

Recommended when there is

a higher risk of splashing, such

as during the preparation of

solutions or transfers of larger

quantities.

Face Shield

Should be worn in conjunction

with safety glasses or goggles

during activities with a

significant splash or aerosol

generation potential.

Hand Protection Disposable Nitrile Gloves

Standard for handling (+/-)-

Lisofylline. Provides adequate

protection against incidental

contact.

Double Gloving

Recommended when handling

concentrated solutions or for

prolonged procedures to

minimize the risk of exposure.

Body Protection Laboratory Coat

A standard, properly fitting lab

coat is required to protect skin

and personal clothing from

potential contamination.

Chemical-Resistant Gown

Consider for procedures with a

high likelihood of splashes or

spills of (+/-)-Lisofylline

solutions.
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Respiratory Protection Not generally required

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is not necessary.

N95 Respirator or higher

May be considered if there is a

potential for aerosolization of

the compound and engineering

controls are insufficient, based

on a risk assessment.

Operational and Disposal Plans
Handling and Experimental Workflow:

A systematic approach to handling (+/-)-Lisofylline, from receipt to disposal, is crucial for

safety and procedural consistency. The following workflow outlines the key steps for safe

handling in a laboratory environment.
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Safe Handling Workflow for (+/-)-Lisofylline

Preparation

Experimentation

Cleanup and Disposal

Receipt and Storage
(Store in a cool, dry place)

Conduct Risk Assessment

1

Don Appropriate PPE

2

Weighing and Solution Preparation
(In a designated area or fume hood if necessary)

3

Perform Experimental Procedure

4

Data Collection and Analysis

5

Decontaminate Work Surfaces

6

Segregate Waste
(Solid, Liquid, Sharps)

7

Dispose of Waste Properly

8

Doff and Dispose of PPE

9

Wash Hands Thoroughly

10

Click to download full resolution via product page

Safe Handling Workflow for (+/-)-Lisofylline
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Disposal Plan:

Even though (+/-)-Lisofylline is not classified as hazardous, it is crucial to dispose of it and any

contaminated materials responsibly to prevent environmental contamination.

Waste Segregation: All waste contaminated with (+/-)-Lisofylline should be segregated from

general laboratory waste. Use designated, clearly labeled waste containers.

Solid Waste: This includes contaminated gloves, weighing paper, and other disposable lab

supplies. Place these items in a designated solid waste container.

Liquid Waste: Collect all aqueous and solvent-based solutions containing (+/-)-Lisofylline in

a dedicated, sealed, and clearly labeled liquid waste container. Do not pour solutions down

the drain unless permitted by institutional and local regulations.

Sharps Waste: Any needles, syringes, or other sharps contaminated with (+/-)-Lisofylline
must be disposed of in an appropriate sharps container.

Empty Containers: "RCRA Empty" containers (those from which all contents have been

removed by normal methods) can typically be disposed of in the regular trash after the label

has been defaced. However, containers that held acutely hazardous materials must be triple-

rinsed, with the rinsate collected as hazardous waste.

Final Disposal: All segregated waste containing (+/-)-Lisofylline should be disposed of

through the institution's environmental health and safety (EHS) office or a licensed chemical

waste contractor. Incineration is often the preferred method for the disposal of non-

hazardous pharmaceutical waste to ensure complete destruction.

Experimental Protocols
While specific experimental protocols will vary, the following general guidelines should be

followed when working with (+/-)-Lisofylline:

Designated Area: Whenever possible, conduct work with (+/-)-Lisofylline in a designated

area of the laboratory to contain any potential contamination.
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Ventilation: Ensure work is performed in a well-ventilated area. For procedures that may

generate dust or aerosols, the use of a chemical fume hood is recommended.

Spill Response: In the event of a spill, immediately alert others in the area. Wearing

appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it

in a sealed container for disposal. Clean the spill area thoroughly.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation develops.

Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial

respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

By following these guidelines, researchers can safely handle (+/-)-Lisofylline while minimizing

risks to themselves and the environment. Always consult your institution's specific safety

protocols and the Safety Data Sheet (SDS) before beginning any work with a chemical.

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for (+/-)-
Lisofylline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019285#personal-protective-equipment-for-handling-
lisofylline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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